3-[2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]ethyl]benzoic acid

• IUPAC Name: 3-[2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]ethyl]benzoic acid
• InChI: InChI=1S/C16H15NO4/c18-15(7-6-14-5-2-10-21-14)17-9-8-12-3-1-4-13(11-12)16(19)20/h1-7,10-11H,8-9H2,(H,17,18)(H,19,20)/b7-6+
• InChI Key: ODDLLPBQGVRWAA-VOTSOKGWSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)CCNC(=O)C=CC2=CC=CO2
• Isomeric SMILES: C1=CC(=CC(=C1)C(=O)O)CCNC(=O)/C=C/C2=CC=CO2
• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol

Description

3-[2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]ethyl]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is commonly referred to as FPEB, and its chemical formula is C21H20N2O4.

Mechanism of Action

FPEB binds to the allosteric site of mGluR5, leading to the activation of downstream signaling pathways that modulate synaptic transmission and plasticity. This results in the enhancement of cognitive function and the reduction of neuroinflammation and oxidative stress.
Biochemical and Physiological Effects:
FPEB has been shown to improve memory and learning in animal models of Alzheimer's disease and cognitive impairment. It also exhibits neuroprotective effects by reducing the production of reactive oxygen species and inflammatory cytokines. Furthermore, FPEB has been found to enhance synaptic plasticity and facilitate the formation of new synapses.

Advantages and Limitations for Lab Experiments

One of the major advantages of FPEB is its selectivity for mGluR5, which reduces the risk of off-target effects. However, its use in lab experiments is limited by its low solubility and stability, which can affect its efficacy and reproducibility.

Future Directions

The potential therapeutic applications of FPEB are still being explored, and several avenues for future research exist. These include the development of more stable and bioavailable analogs of FPEB, the investigation of its effects on other neurological disorders, and the exploration of its potential as a diagnostic tool for cognitive impairment. Additionally, the elucidation of the molecular mechanisms underlying FPEB's neuroprotective effects may lead to the development of novel therapeutic strategies for neurological disorders.

Synthesis Methods

The synthesis of FPEB involves several steps, including the reaction of 3-aminopropylbenzoic acid with furan-2-carboxylic acid and subsequent coupling with (E)-3-(furan-2-yl)prop-2-enoyl chloride. The final product is obtained through purification and isolation procedures.

Scientific Research Applications

FPEB has been extensively studied for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and depression. It acts as a selective agonist for the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in the regulation of synaptic plasticity and cognitive function.